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Compound of Interest

1-(tert-Butoxycarbonyl)-5-
Compound Name:
chloroindole

Cat. No.: B162684

An In-depth Technical Guide to 1-(tert-
Butoxycarbonyl)-5-chloroindole

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-(tert-Butoxycarbonyl)-5-chloroindole, also known as N-Boc-5-chloroindole, is a pivotal
synthetic intermediate in medicinal chemistry and drug discovery. The strategic placement of a
chlorine atom on the indole scaffold and the presence of the tert-butoxycarbonyl (Boc)
protecting group on the indole nitrogen make it a versatile building block for the synthesis of a
wide range of biologically active molecules. The Boc group serves to modulate the reactivity of
the indole ring, enabling selective functionalization at other positions. This guide provides a
comprehensive overview of its molecular structure, IUPAC nomenclature, physicochemical
properties, a detailed experimental protocol for its synthesis, and its applications in the
development of novel therapeutics.

Molecular Structure and Nomenclature

1-(tert-Butoxycarbonyl)-5-chloroindole is a derivative of indole, a bicyclic aromatic
heterocycle. A chlorine atom is substituted at the C5 position of the benzene ring, and a tert-
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butoxycarbonyl (Boc) group is attached to the nitrogen atom (N1) of the pyrrole ring. This N-
protection is crucial for directing subsequent chemical transformations.

IUPAC Name: tert-butyl 5-chloro-1H-indole-1-carboxylate[1][2]

Synonyms: 1-Boc-5-chloroindole, N-Boc-5-chloroindole, tert-butyl 5-chloroindole-1-
carboxylate[1][2]

Chemical Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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